2-Chloro-5-(3-ethoxycarbonylbenzoyl)pyridine
Overview
Description
2-Chloro-5-(3-ethoxycarbonylbenzoyl)pyridine, also known as 2-C-5-EBP, is a versatile and highly reactive synthetic intermediate. It is used in a variety of synthetic processes, including the synthesis of pharmaceuticals, agrochemicals, and advanced materials. It is a key intermediate for the synthesis of a range of compounds, including heterocycles, polymers, and polycyclic aromatic compounds. The stability and reactivity of 2-C-5-EBP make it an attractive choice for chemists and researchers.
Scientific Research Applications
Fluorescent Probes for Mercury Ion Detection
Synthesis of N-Heterocyclic Complexes
Pyridine derivatives also serve as key intermediates in the synthesis of N-heterocyclic complexes of transition metals. Simons et al. (2003) demonstrated the formation of rhodium and palladium complexes using a pincer silver(I) carbene complex derived from similar pyridine compounds. These complexes were characterized by NMR spectroscopy and X-ray crystallography, illustrating the versatility of pyridine-based compounds in organometallic chemistry and potential catalytic applications Simons, Paul D. Custer, C. Tessier, W. Youngs, (2003).
Development of Liquid Crystals
Hagar et al. (2020) explored 2-hydroxypyridine esters, structurally related to the subject compound, for creating new liquid crystal materials. They synthesized various derivatives showing distinct mesophase behaviors, which were studied using differential scanning calorimetry and polarized light microscopy. Their work emphasizes the role of pyridine derivatives in advancing liquid crystal technology, which has implications for display technologies and materials science Hagar, H. Ahmed, G. Saad, (2020).
Antimicrobial Activity of Pyridine Derivatives
Patel et al. (2011) investigated the synthesis and antimicrobial activity of new pyridine derivatives, which included 2-chloropyridine-3-carboxylic acid among their precursors. The resulting compounds were tested for their efficacy against various bacterial and fungal strains, highlighting the potential of pyridine derivatives in developing new antimicrobial agents Patel, S. N. Agravat, Faiyazalam M. Shaikh, (2011).
properties
IUPAC Name |
ethyl 3-(6-chloropyridine-3-carbonyl)benzoate |
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InChI |
InChI=1S/C15H12ClNO3/c1-2-20-15(19)11-5-3-4-10(8-11)14(18)12-6-7-13(16)17-9-12/h3-9H,2H2,1H3 |
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InChI Key |
AZYOTAZZESGZHM-UHFFFAOYSA-N |
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Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C(=O)C2=CN=C(C=C2)Cl |
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| Source | PubChem | |
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Molecular Formula |
C15H12ClNO3 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID10641786 |
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| Record name | Ethyl 3-(6-chloropyridine-3-carbonyl)benzoate | |
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Molecular Weight |
289.71 g/mol |
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CAS RN |
890100-48-8 |
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| Record name | Ethyl 3-[(6-chloro-3-pyridinyl)carbonyl]benzoate | |
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| Record name | Ethyl 3-(6-chloropyridine-3-carbonyl)benzoate | |
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